N-cyclopropyl-1'-(2,3-dimethylbenzoyl)-1,4'-bipiperidine-3-carboxamide

• IUPAC Name: N-cyclopropyl-1-[1-(2,3-dimethylbenzoyl)piperidin-4-yl]piperidine-3-carboxamide
• InChI: InChI=1S/C23H33N3O2/c1-16-5-3-7-21(17(16)2)23(28)25-13-10-20(11-14-25)26-12-4-6-18(15-26)22(27)24-19-8-9-19/h3,5,7,18-20H,4,6,8-15H2,1-2H3,(H,24,27)
• InChI Key: WRLLAVOJISBSBR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C(=O)N2CCC(CC2)N3CCCC(C3)C(=O)NC4CC4)C
• Molecular Formula: C23H33N3O2
• Molecular Weight: 383.5 g/mol

Description

N-cyclopropyl-1'-(2,3-dimethylbenzoyl)-1,4'-bipiperidine-3-carboxamide, also known as JNJ-5207852, is a novel small molecule inhibitor that has gained attention for its potential use in the treatment of various diseases.

Mechanism of Action

N-cyclopropyl-1'-(2,3-dimethylbenzoyl)-1,4'-bipiperidine-3-carboxamide is a selective antagonist of the neuropeptide Y Y2 receptor. Neuropeptide Y is a neurotransmitter that is involved in a variety of physiological processes, including food intake, anxiety, and stress response. By blocking the neuropeptide Y Y2 receptor, this compound may modulate these physiological processes.
Biochemical and Physiological Effects:
Studies have shown that this compound can reduce anxiety-like behavior and drug-seeking behavior in rodents. Additionally, this compound has been shown to reduce food intake in rats, suggesting its potential use in the treatment of obesity.

Advantages and Limitations for Lab Experiments

One advantage of N-cyclopropyl-1'-(2,3-dimethylbenzoyl)-1,4'-bipiperidine-3-carboxamide is its selectivity for the neuropeptide Y Y2 receptor. This selectivity allows for more precise modulation of physiological processes. One limitation of this compound is its limited solubility in water, which may make it difficult to administer in certain experimental settings.

Future Directions

Future research on N-cyclopropyl-1'-(2,3-dimethylbenzoyl)-1,4'-bipiperidine-3-carboxamide could explore its potential use in the treatment of other diseases, such as post-traumatic stress disorder and schizophrenia. Additionally, research could focus on developing more soluble forms of this compound for easier administration in experimental settings. Finally, research could explore the potential use of this compound in combination with other drugs for enhanced therapeutic effects.

Synthesis Methods

The synthesis of N-cyclopropyl-1'-(2,3-dimethylbenzoyl)-1,4'-bipiperidine-3-carboxamide involves several steps, including the reaction of 2,3-dimethylbenzoic acid with thionyl chloride to form 2,3-dimethylbenzoyl chloride. The resulting compound is then reacted with N-cyclopropyl-4-piperidone to form N-cyclopropyl-1'-(2,3-dimethylbenzoyl)-4-piperidone. This compound is then reacted with 1,4'-bipiperidine-3-carboxylic acid to form this compound.

Scientific Research Applications

N-cyclopropyl-1'-(2,3-dimethylbenzoyl)-1,4'-bipiperidine-3-carboxamide has been studied for its potential use in the treatment of various diseases, including anxiety, depression, and addiction. Studies have shown that this compound can reduce anxiety-like behavior in rodents and may have potential as an anxiolytic agent. Additionally, this compound has been shown to reduce drug-seeking behavior in rodents, suggesting its potential use in the treatment of addiction.